Cas no 2171144-87-7 (3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid)

• Product Name: 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• CAS No: 2171144-87-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6409943
• PubChem ID: 165534523
• Update Time: 2025-08-01

3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• 2171144-87-7
• EN300-1576151
• 3-{4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}prop-2-enoic acid

• Inchi： 1S/C28H26N2O5/c1-18(16-26(31)30-20-13-10-19(11-14-20)12-15-27(32)33)29-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-15,18,25H,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b15-12+/t18-/m0/s1
• InChI Key： MDEYJWLXAACOFS-XOVFHRFOSA-N
• SMILES： O(C(N[C@@H](C)CC(NC1C=CC(/C=C/C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid

3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2171144-87-7): A Comprehensive Overview

3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2171144-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of fluorene and methoxycarbonyl groups, which are known for their unique chemical properties and potential biological activities.

The structure of 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid is characterized by a fluorene core, which is a tricyclic aromatic hydrocarbon. The fluorene moiety is attached to a methoxycarbonyl group, which is further linked to an amino butanamide moiety. This intricate structure imparts the compound with a high degree of functional versatility, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid in the treatment of various diseases. One notable area of research is its use as a prodrug, where the compound is designed to be biologically inactive until it undergoes metabolic conversion in the body. This approach can enhance the therapeutic index and reduce side effects, making it an attractive option for drug development.

In the context of medicinal chemistry, the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is commonly used as a protecting group for amino acids and peptides. The Fmoc group can be easily removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of this group in 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid suggests that it may have applications in the synthesis of complex peptides and proteins.

The biological activity of 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid has been explored in several preclinical studies. One study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

An additional area of interest is the compound's potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and their dysregulation can lead to various diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid selectively disrupts specific PPIs involved in cancer cell signaling pathways. This finding opens up new avenues for developing targeted therapies against cancer.

The synthesis of 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid involves several steps, including the protection and deprotection of functional groups, as well as coupling reactions to form the final product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial settings.

In terms of pharmacokinetics, preliminary data suggest that 3-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility and stability make it suitable for oral administration, while its low toxicity profile supports its potential use in long-term treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{4-(3S)-3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)butanamidophenyl}prop -2 - enoic acid strong > i n h u m a n s u b j e c t s . T h e i n i t i a l r e s u l t s h a v e b e e n p r o m i s i n g , w i t h n o s e r i o u s a d v e r s e e f f e c t s r e p o r t e d . T h e s e t r i a l s w i l l p r o v i d e v a l u a b l e i n s i g h t s i n t o t h e c o m p o u n d ' s p o t e n t i a l f o r c l i n i c a l u s e . p > < p > I n c o n c l u s i o n ,< strong > 3 - { 4 - ( 3 S ) - 3 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) b u t a n am id op he ny l } pr op - 2 - en oi c ac id strong > ( C A S N o . 2 1 7 1 1 4 4 - 8 7 - 7 ) r ep re se nt s a si gn if ic an t ad va nc em en t i n th e fi el d o f me di ci na l ch emi st ry an d ph ar ma ce uti ca ls . I ts un iq ue st ru ct ur al fe at ur es , co mb ine d wi th po te nt bi ol og ic al ac ti vi ty , ma ke it an ex ce ll en t ca nd id at e fo r fu rt he r re se ar ch an d de ve lo pm en t . A s re se ar ch co nt in ue s , th er ea re hi gh ho pe s th at th is co mp ou nd wi ll co nt ri bu te si gn if ic an tl y to th er ap eu ti cs fo r va ri ou s di se as es . p > article > response >